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Compound of Interest

Compound Name: Org 25935

Cat. No.: B1248844 Get Quote

Org 25935 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the

solubility of Org 25935 in common laboratory solvents, Dimethyl Sulfoxide (DMSO) and

Phosphate-Buffered Saline (PBS).

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of Org 25935 in DMSO?

A1: Org 25935 has a reported solubility of 10 mM in DMSO. This makes DMSO a suitable

solvent for preparing stock solutions.

Q2: What is the solubility of Org 25935 in PBS?

A2: A specific quantitative solubility value for Org 25935 in PBS is not readily available in the

public domain. However, as an organic small molecule, its aqueous solubility is expected to be

significantly lower than in DMSO. For experimental purposes, it is common to first dissolve

compounds like Org 25935 in an organic solvent such as DMSO to create a concentrated

stock solution, which can then be further diluted into an aqueous buffer like PBS for final

experimental concentrations.

Q3: I am observing precipitation when diluting my DMSO stock of Org 25935 into PBS. What

can I do?
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A3: This is a common issue when diluting a compound from a high-solubility organic solvent

into a lower-solubility aqueous buffer. Here are a few troubleshooting steps:

Lower the final concentration: The final concentration of Org 25935 in your PBS solution may

be exceeding its aqueous solubility limit. Try performing serial dilutions to determine the

maximum achievable concentration in PBS without precipitation.

Control the percentage of DMSO: When preparing your working solution in PBS, ensure the

final concentration of DMSO is as low as possible (typically <1% and often <0.1%) to

minimize its co-solvent effects, which could be critical for certain biological assays. Be aware

that even small percentages of DMSO can affect cell viability and other experimental

outcomes.

Use a fresh stock solution: Ensure your DMSO stock is not too old and has been stored

properly to prevent degradation of the compound.

Vortex during dilution: When adding the DMSO stock to the PBS, vortex the PBS solution to

ensure rapid and even dispersion, which can sometimes help prevent localized high

concentrations and subsequent precipitation.

Consider alternative formulation strategies: For in vivo studies or specific in vitro assays

requiring higher concentrations, you may need to explore formulation strategies such as the

use of co-solvents, surfactants, or cyclodextrins.

Data Presentation
Solubility of Org 25935

Solvent Reported Solubility

Dimethyl Sulfoxide (DMSO) 10 mM

Phosphate-Buffered Saline (PBS) Data not available

Note: The aqueous solubility of organic compounds is often significantly lower than in organic

solvents like DMSO.
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Experimental Protocols
Protocol: Determination of Kinetic Aqueous Solubility

This protocol provides a general method for determining the kinetic solubility of a compound

like Org 25935 in an aqueous buffer such as PBS. This method is suitable for early-stage drug

discovery and provides a rapid assessment of solubility.

Materials:

Org 25935

Dimethyl Sulfoxide (DMSO), anhydrous

Phosphate-Buffered Saline (PBS), pH 7.4

96-well microplates (UV-transparent for analysis)

Multichannel pipette

Plate reader with capability to measure absorbance or turbidity

Vortex mixer

Procedure:

Preparation of Stock Solution: Prepare a high-concentration stock solution of Org 25935 in

DMSO (e.g., 10 mM).

Serial Dilutions in DMSO: If necessary, perform serial dilutions of the stock solution in DMSO

to create a range of concentrations.

Addition to PBS: Add a small, fixed volume of the DMSO stock solution (and each dilution) to

a larger volume of PBS in the wells of a 96-well plate. A common ratio is 1-2 µL of DMSO

stock to 98-199 µL of PBS to keep the final DMSO concentration low.

Incubation: Incubate the plate at room temperature for a set period (e.g., 1-2 hours) with

gentle shaking.
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Precipitation Assessment: Visually inspect the wells for any signs of precipitation. For a more

quantitative measure, use a plate reader to measure the turbidity (light scattering) at a

wavelength where the compound does not absorb (e.g., 620 nm). An increase in turbidity

indicates precipitation.

Determination of Solubility: The kinetic solubility is defined as the highest concentration that

does not show significant precipitation under these conditions.

Mandatory Visualization
Signaling Pathway

Org 25935 is a selective inhibitor of the Glycine Transporter 1 (GlyT1). GlyT1 is responsible for

the reuptake of glycine from the synaptic cleft. By inhibiting GlyT1, Org 25935 increases the

extracellular concentration of glycine. Glycine acts as a co-agonist at the NMDA receptor, which

is a type of glutamate receptor. For the NMDA receptor to be activated, both glutamate and a

co-agonist (like glycine or D-serine) must be bound. Therefore, by increasing glycine levels,

Org 25935 enhances NMDA receptor-mediated neurotransmission.

Synaptic Cleft

Org 25935 Glycine Transporter 1
(GlyT1)

Inhibits
Extracellular

Glycine

Reuptake NMDA ReceptorBinds (Co-agonist) Postsynaptic Neuron

Activation &
Ca2+ Influx

Glutamate Binds (Agonist)

Click to download full resolution via product page

Caption: Mechanism of action of Org 25935.

Experimental Workflow
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The following diagram illustrates a typical workflow for assessing the solubility of a compound

like Org 25935 in an aqueous buffer.

Prepare Stock Solution
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Click to download full resolution via product page

Caption: Kinetic solubility determination workflow.

To cite this document: BenchChem. [Org 25935 solubility in DMSO versus PBS].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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